2-(Pyrrolidin-3-yl)-4-(trifluoromethyl)pyridine dihydrochloride

• IUPAC Name: 2-pyrrolidin-3-yl-4-(trifluoromethyl)pyridine;dihydrochloride
• InChI: InChI=1S/C10H11F3N2.2ClH/c11-10(12,13)8-2-4-15-9(5-8)7-1-3-14-6-7;;/h2,4-5,7,14H,1,3,6H2;2*1H
• InChI Key: PLVUAGRLHYLABF-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC1C2=NC=CC(=C2)C(F)(F)F.Cl.Cl
• Molecular Formula: C10H13Cl2F3N2
• Molecular Weight: 289.12 g/mol
• CAS No.: 1909317-06-1

Description

2-(Pyrrolidin-3-yl)-4-(trifluoromethyl)pyridine dihydrochloride is a useful research compound. Its molecular formula is C10H13Cl2F3N2 and its molecular weight is 289.12. The purity is usually 95%.
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Scientific Research Applications

• Synthesis of Alkyl Aminopyrroles : A study by Khlebnikov et al. (2018) demonstrated the use of a trifluoromethyl-containing building block, closely related to the compound , for preparing trifluoromethyl-substituted aminopyrroles. These compounds are synthesized using a 2H-azirine ring expansion strategy and have potential applications in organic chemistry and drug development (Khlebnikov et al., 2018).

• Pesticide Synthesis : Lu Xin-xin (2006) reviewed the synthesis of 2,3-Dichloro-5-trifluoromethyl pyridine, a key derivative used in the manufacturing of pesticides. This highlights the role of such compounds in agrochemical applications (Lu Xin-xin, 2006).

• Metalation and Functionalization : Research by Schlosser and Marull (2003) explored the direct metalation and subsequent functionalization of trifluoromethyl-substituted pyridines. This process is essential in organic synthesis for creating a variety of compounds with potential applications in pharmaceuticals and materials science (Schlosser & Marull, 2003).

• Organic Compound Synthesis and Biological Effects : A study by Żmigrodzka et al. (2022) focused on pyrrolidines, significant in medical and industrial applications, such as in medicines and agrochemical substances. The synthesis of specific pyrrolidines was explored, demonstrating the broad applicability of these compounds in various fields (Żmigrodzka et al., 2022).

• Catalyzed Deconjugative Esterification : Sano et al. (2006) described the use of 4-(Pyrrolidin-1-yl)pyridine-catalyzed deconjugative esterification in the synthesis of specific acetates. This research demonstrates the utility of such compounds in facilitating organic reactions (Sano et al., 2006).

• Synthesis of Palladium Complexes : A study by Montoya et al. (2007) involved synthesizing palladium complexes using ligands derived from 2-(trifluoromethyl)pyridine and related compounds. These complexes have potential applications in materials science and catalysis (Montoya et al., 2007).

• Synthesis of Fluorinated Pyridines : Kiss et al. (2008) developed novel routes for synthesizing 2-trifluoromethyl-nicotinic acid derivatives. These compounds serve as key intermediates in various pharmaceutical applications, demonstrating the significance of fluorinated pyridines in drug development (Kiss et al., 2008).